Cas no 922455-12-7 (9-cyclohexyl-1,7-dimethyl-3-2-(piperidin-1-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

9-cyclohexyl-1,7-dimethyl-3-2-(piperidin-1-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione structure

922455-12-7 structure

Product Name:9-cyclohexyl-1,7-dimethyl-3-2-(piperidin-1-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

CAS No:922455-12-7

MF:C₂₃H₃₆N₆O₂

MW:428.570944786072

CID:6195231

PubChem ID:16604799

Update Time:2024-01-05

9-cyclohexyl-1,7-dimethyl-3-2-(piperidin-1-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 9-cyclohexyl-1,7-dimethyl-3-2-(piperidin-1-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
- 9-cyclohexyl-1,7-dimethyl-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
- AKOS016337448
- F3235-1179
- UPCMLD0ENAT5713029:001
- HMS3456F16
- 922455-12-7
- 9-cyclohexyl-1,7-dimethyl-3-(2-(piperidin-1-yl)ethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
- AKOS001362414
- Z227820404
- VU0606744-1
- Inchi： 1S/C23H36N6O2/c1-17-15-28(18-9-5-3-6-10-18)22-24-20-19(29(22)16-17)21(30)27(23(31)25(20)2)14-13-26-11-7-4-8-12-26/h17-18H,3-16H2,1-2H3
- InChI Key： ZYLDVQZIUCRGSV-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N(C)C(N1CCN1CCCCC1)=O)N=C1N2CC(C)CN1C1CCCCC1

Computed Properties

Exact Mass: 428.28997441g/mol
Monoisotopic Mass: 428.28997441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 677
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 64.9Å²

9-cyclohexyl-1,7-dimethyl-3-2-(piperidin-1-yl)ethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3235-1179-2μmol	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3235-1179-5μmol	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3235-1179-10μmol	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F3235-1179-20μmol	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F3235-1179-1mg	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	1mg	$54.0	2023-07-28
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Life Chemicals	F3235-1179-3mg	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3235-1179-4mg	9-cyclohexyl-1,7-dimethyl-3-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione	922455-12-7	90%+	4mg	$66.0	2023-07-28
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